7-bromo-4-methoxy-1H-indole-2-carboxylic Acid

• IUPAC Name: 7-bromo-4-methoxy-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C10H8BrNO3/c1-15-8-3-2-6(11)9-5(8)4-7(12-9)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key: LTXFQVZKWCXSFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(NC2=C(C=C1)Br)C(=O)O
• Molecular Formula: C10H8BrNO3
• Molecular Weight: 270.08 g/mol

Description

7-bromo-4-methoxy-1H-indole-2-carboxylic acid is a chemical compound with the molecular formula C10H8BrNO3 and a molecular weight of 270.08. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for 7-bromo-4-methoxy-1H-indole-2-carboxylic acid is 1S/C10H8BrNO3/c1-15-8-3-2-6(11)9-5(8)4-7(12-9)10(13)14/h2-4,12H,1H3,(H,13,14). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

7-bromo-4-methoxy-1H-indole-2-carboxylic acid is a solid substance at room temperature. It has a melting point of 245-249°C and a predicted boiling point of 497.5°C at 760 mmHg. The predicted density is 1.7 g/cm3, and the refractive index is n20D 1.70.

Scientific Research Applications

Synthesis of Alkaloids

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Cancer Treatment

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Antimicrobial Applications

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Treatment of Various Disorders

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Synthesis of Pyrrolizidine Alkaloid

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Stereoselective Preparation of Renieramycin G Analogs

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Safety and Hazards

The compound is considered hazardous and comes with a warning signal word. Hazard statements include H302, H315, H319, H335, indicating potential harm if swallowed, skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

Indole derivatives, including 7-bromo-4-methoxy-1H-indole-2-carboxylic acid, have attracted increasing attention in recent years due to their significant biological activities. Future research may focus on exploring their potential applications in treating various diseases.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, causing changes that result in their various biological activities . The exact nature of these interactions and the resulting changes would depend on the specific target and the biological activity .

Biochemical Pathways

Indole derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathway alterations would depend on the specific biological activity being exerted.

Result of Action

Given the broad range of biological activities associated with indole derivatives, the effects could be diverse, ranging from antiviral effects to anti-inflammatory effects, among others .